57-66-9

Probenecid

In Stock

• CAS RN:
• 57-66-9

• Formula:
• C13H19NO4S

• InChI:
• InChI=1S/C13H19NO4S/c1-3-9-14(10-4-2)19(17,18)12-7-5-11(6-8-12)13(15)16/h5-8H,3-4,9-10H2,1-2H3,(H,15,16)

• InChIKey:
• DBABZHXKTCFAPX-UHFFFAOYSA-N

• Probenecid is an analytical reference standard categorized as a masking agent in sports doping. It has been detected as an adverse analytical finding (AAF) during anti-doping testing. This product is intended for use in analytical forensic applications. This product is also available as a general research tool.
  Probenecid is a benzoic acid derivative that inhibits organic anion transporters (OATs) and the ATP-binding cassette transporter (ABCC1) multidrug resistance protein 1 (MRP1) and activates the transient receptor potential (TRP) channel TRPV2.1,2,3,4,5,6 It inhibits OAT1, OAT3, and OAT6 (Kis = 6.3, 9.0, and 8.4 µM, respectively), as well as OAT2 (IC50 = 0.67 µM), and is selective for OATs over organic cation transporter 1 (OCT1) and OCT2 (IC50s = 1,600 and 1,700 µM, respectively). Probenecid (7 mM) decreases Fas antibody-induced glutathione (GSH) efflux and stauro...

tert-Butyl octanoate

• CAS RN:
• 5457-66-9

• Formula:
• C12H24O2

• InChI:
• InChI=1S/C12H24O2/c1-5-6-7-8-9-10-11(13)14-12(2,3)4/h5-10H2,1-4H3

• InChIKey:
• BRHAUGJKIFZHDU-UHFFFAOYSA-N

• Tert-Butyl octanoate is a useful research compound. Its molecular formula is C12H24O2 and its molecular weight is 200.32 g/mol. The purity is usually 95%.

2-[(3,4,4-Trifluoro-3-butenyl)sulfanyl]nicotinic acid

In Stock

• CAS RN:
• 453557-66-9

• Formula:
• C10H8F3NO2S

• InChI:
• InChI=1S/C10H8F3NO2S/c11-7(8(12)13)3-5-17-9-6(10(15)16)2-1-4-14-9/h1-2,4H,3,5H2,(H,15,16)

• InChIKey:
• QXTRKVVFQXNLMU-UHFFFAOYSA-N

• 2-[(3,4,4-Trifluoro-3-butenyl)sulfanyl]nicotinic acid is a useful research compound. Its molecular formula is C10H8F3NO2S and its molecular weight is 263.23. The purity is usually 95%.

6-Bromo-3-(ethoxycarbonyl)-2-methylbenzo[b]furan-5-yl 2-methylbenzoate

In Stock

• CAS RN:
• 610757-66-9

• Formula:
• C20H17BrO5

• InChI:
• InChI=1S/C20H17BrO5/c1-4-24-20(23)18-12(3)25-16-10-15(21)17(9-14(16)18)26-19(22)13-8-6-5-7-11(13)2/h5-10H,4H2,1-3H3

• InChIKey:
• DOIXAWRODIYNOD-UHFFFAOYSA-N

• 6-Bromo-3-(ethoxycarbonyl)-2-methylbenzo[b]furan-5-yl 2-methylbenzoate is a useful research compound. Its molecular formula is C20H17BrO5 and its molecular weight is 417.255. The purity is usually 95%.

N-(2-(1H-indol-3-yl)ethyl)-2-(5-(4-methoxyphenyl)isoxazol-3-yl)acetamide

In Stock

• CAS RN:
• 953157-66-9

• Formula:
• C22H21N3O3

• InChI:
• InChI=1S/C22H21N3O3/c1-27-18-8-6-15(7-9-18)21-12-17(25-28-21)13-22(26)23-11-10-16-14-24-20-5-3-2-4-19(16)20/h2-9,12,14,24H,10-11,13H2,1H3,(H,23,26)

• InChIKey:
• OBMDWOGFHZFEKL-UHFFFAOYSA-N

• N-(2-(1H-indol-3-yl)ethyl)-2-(5-(4-methoxyphenyl)isoxazol-3-yl)acetamide is a useful research compound. Its molecular formula is C22H21N3O3 and its molecular weight is 375.4 g/mol. The purity is usually 95%.

[(4aS,4bR,6aS,8S,10aS,10bS,12aS)-10a,12a-dimethyl-2-oxo-3,4,4a,4b,5,6,6a,7,8,9,10,10b,11,12-tetradecahydro-1H-naphtho[2,1-f]quinolin-8-yl] 2-[bis(2-chloroethyl)amino]benzoate

• CAS RN:
• 157757-66-9

• Formula:
• C30H42Cl2N2O3

• InChI:
• InChI=1S/C30H42Cl2N2O3/c1-29-13-11-21(37-28(36)23-5-3-4-6-26(23)34(17-15-31)18-16-32)19-20(29)7-8-22-24(29)12-14-30(2)25(22)9-10-27(35)33-30/h3-6,20-22,24-25H,7-19H2,1-2H3,(H,33,35)/t20-,21-,22+,24-,25-,29-,30-/m0/s1

• InChIKey:
• ZHLHJJXYMZLGKL-QPNSFPETSA-N

• [(4aS,4bR,6aS,8S,10aS,10bS,12aS)-10a,12a-dimethyl-2-oxo-3,4,4a,4b,5,6,6a,7,8,9,10,10b,11,12-tetradecahydro-1H-naphtho[2,1-f]quinolin-8-yl] 2-[bis(2-chloroethyl)amino]benzoate, also known as [(4aS,4bR,6aS,8S,10aS,10bS,12aS)-10a,12a-dimethyl-2-oxo-3,4,4a,4b,5,6,6a,7,8,9,10,10b,11,12-tetradecahydro-1H-naphtho[2,1-f]quinolin-8-yl] 2-[bis(2-chloroethyl)amino]benzoate, is a useful research compound. Its molecular formula is C30H42Cl2N2O3 and its molecular weight is 549.6 g/mol. The purity is usually 95%.

N-Benzyl-N-cyclopropylformamide

Usually In Stock

• CAS RN:
• 246257-66-9

• Formula:
• C11H13NO

• InChI:
• InChI=1S/C11H13NO/c13-9-12(11-6-7-11)8-10-4-2-1-3-5-10/h1-5,9,11H,6-8H2

• InChIKey:
• GYGPAWDEAGUAPG-UHFFFAOYSA-N

• N-Benzyl-N-cyclopropylformamide is a useful research compound. Its molecular formula is C11H13NO and its molecular weight is 175.23 g/mol. The purity is usually 95%.

2-Carboethoxy-4'-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)methyl]benzophenone

In Stock

• CAS RN:
• 898757-66-9

• Formula:
• C24H27NO5

• InChI:
• InChI=1S/C24H27NO5/c1-2-28-23(27)21-6-4-3-5-20(21)22(26)19-9-7-18(8-10-19)17-25-13-11-24(12-14-25)29-15-16-30-24/h3-10H,2,11-17H2,1H3

• InChIKey:
• SHCXJWVGGXXFRN-UHFFFAOYSA-N

• 2-Carboethoxy-4'-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)methyl]benzophenone is a useful research compound. Its molecular formula is C24H27NO5 and its molecular weight is 409.5 g/mol. The purity is usually 95%.

tert-butyl 3-formyl-1H-pyrrolo[2,3-b]pyridine-1-carboxylate

In Stock

• CAS RN:
• 144657-66-9

• Formula:
• C13H14N2O3

• InChI:
• InChI=1S/C13H14N2O3/c1-13(2,3)18-12(17)15-7-9(8-16)10-5-4-6-14-11(10)15/h4-8H,1-3H3

• InChIKey:
• GFZQRKMUXOECFL-UHFFFAOYSA-N

• Tert-butyl 3-formyl-1H-pyrrolo[2,3-b]pyridine-1-carboxylate is a useful research compound. Its molecular formula is C13H14N2O3 and its molecular weight is 246.26 g/mol. The purity is usually 95%.

N-((1-(benzo[d]thiazol-2-yl)piperidin-4-yl)methyl)-3-fluoro-4-methoxybenzenesulfonamide

In Stock

• CAS RN:
• 1797057-66-9

• Formula:
• C20H22FN3O3S2

• InChI:
• InChI=1S/C20H22FN3O3S2/c1-27-18-7-6-15(12-16(18)21)29(25,26)22-13-14-8-10-24(11-9-14)20-23-17-4-2-3-5-19(17)28-20/h2-7,12,14,22H,8-11,13H2,1H3

• InChIKey:
• DCJCCFFTAPTQCA-UHFFFAOYSA-N

• N-((1-(benzo[d]thiazol-2-yl)piperidin-4-yl)methyl)-3-fluoro-4-methoxybenzenesulfonamide is a useful research compound. Its molecular formula is C20H22FN3O3S2 and its molecular weight is 435.53. The purity is usually 95%.